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Introduction
Triiodoacetic acid (TIAA), with the chemical formula C₂HI₃O₂, is a halogenated acetic acid

that has garnered significant interest in environmental science and toxicology. As the second

most prevalent class of disinfection byproducts (DBPs) found in drinking water, haloacetic acids

(HAAs) are formed when disinfectants like chlorine react with natural organic matter. Among

the HAAs, the iodinated forms, including triiodoacetic acid, are of particular concern due to

their potential for higher toxicity compared to their chlorinated and brominated counterparts.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,2,2-triiodoacetic acid, its synthesis, analytical methods for its detection, its

formation as a disinfection byproduct, and a summary of its known biological effects.

Physical and Chemical Properties
Triiodoacetic acid is a dark brown or yellow to very dark brown solid at room temperature.[1]

Its fundamental physical and chemical properties are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C₂HI₃O₂

Molecular Weight 437.74 g/mol [2]

CAS Number 594-68-3[2]

Appearance Dark brown or Yellow to very dark brown solid[1]

Melting Point 135-140 °C

Boiling Point 347.7 °C at 760 mmHg

Density 3.884 g/cm³

pKa (Predicted) 1.29

Solubility
Slightly soluble in chloroform, ethyl acetate, and

methanol; sparingly soluble in DMSO.

Storage Conditions -20°C Freezer, Under Inert Atmosphere[1]

Synthesis of Triiodoacetic Acid
The synthesis of triiodoacetic acid can be achieved through the halogenation of malonic acid.

This method, a variation of the malonic ester synthesis, involves the reaction of malonic acid

with an iodinating agent.

Experimental Protocol: Synthesis from Malonic Acid
While a detailed, step-by-step protocol for the synthesis of specifically triiodoacetic acid is not

readily available in the provided search results, the general principles of malonic ester

synthesis can be adapted. The process involves the formation of an enolate from a malonic

ester, followed by alkylation. For triiodoacetic acid, this would involve the iodination of the

alpha-carbon of malonic acid.

General Steps:

Enolate Formation: Malonic acid or its diester is treated with a suitable base to form an

enolate.
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Iodination: The enolate is then reacted with an iodinating agent, such as iodine, in the

presence of a suitable solvent. This step would need to be repeated to achieve tri-iodination.

Hydrolysis and Decarboxylation: The resulting tri-iodinated malonic ester is then hydrolyzed

to the dicarboxylic acid, which subsequently undergoes decarboxylation upon heating to

yield triiodoacetic acid.

A more direct synthesis involves the direct halogenation of malonic acid.

A simplified workflow for the synthesis of Triiodoacetic Acid.

Analytical Methods for Quantification
The detection and quantification of triiodoacetic acid, particularly in water samples, are crucial

for monitoring drinking water quality. Gas chromatography (GC) and liquid chromatography

(LC) coupled with mass spectrometry (MS) are the primary analytical techniques employed.

Experimental Protocol: Quantification by GC-MS
A common method for the analysis of haloacetic acids in water involves liquid-liquid extraction

followed by derivatization and subsequent analysis by GC with an electron capture detector

(GC-ECD) or mass spectrometry (GC-MS).

Method Outline:

Sample Preparation: Water samples are collected and preserved, typically by quenching any

residual chlorine.

Extraction: The haloacetic acids are extracted from the aqueous sample into an organic

solvent, such as methyl-tert-butyl-ether (MTBE).

Derivatization: The extracted acids are then derivatized, often by methylation with acidic

methanol, to increase their volatility for GC analysis.

GC-MS Analysis: The derivatized sample is injected into a GC-MS system for separation and

quantification.[3]

Experimental Protocol: Quantification by LC-MS/MS
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Direct injection liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers a

sensitive and specific method for the simultaneous analysis of multiple haloacetic acids without

the need for derivatization.

Method Outline:

Sample Preparation: Water samples are collected and preserved. An internal standard is

typically added.

Direct Injection: The sample is directly injected into the LC-MS/MS system.

Chromatographic Separation: A suitable column, such as a reversed-phase C18 column, is

used to separate the haloacetic acids.[4]

MS/MS Detection: The separated compounds are detected and quantified using a tandem

mass spectrometer operating in multiple reaction monitoring (MRM) mode.[4]

GC-MS Method LC-MS/MS Method
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Comparison of GC-MS and LC-MS/MS analytical workflows for Triiodoacetic Acid.

Formation as a Disinfection Byproduct
Triiodoacetic acid is primarily of interest due to its formation during the disinfection of drinking

water. The key ingredients for its formation are a disinfectant (such as chlorine or chloramines),

natural organic matter (NOM) present in the source water, and iodide ions.

The reaction mechanism involves the oxidation of iodide by the disinfectant to form reactive

iodine species, such as hypoiodous acid (HOI) and molecular iodine (I₂). These reactive iodine

species then react with NOM to form various iodinated disinfection byproducts, including

triiodoacetic acid.

Disinfectant
(e.g., Chlorine)

Reactive Iodine Species
(HOI, I₂)

Iodide (I⁻)

 Oxidation 

Natural Organic Matter (NOM)
Triiodoacetic Acid (TIAA)

 Reaction 
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Pathway for the formation of Triiodoacetic Acid as a disinfection byproduct.

Biological Activity and Toxicological Profile
The biological effects of triiodoacetic acid are an area of active research. Due to its structural

similarity to other haloacetic acids, there are concerns about its potential cytotoxicity and

genotoxicity.

Cytotoxicity and Genotoxicity
Studies on various haloacetic acids have shown a range of cytotoxic and genotoxic effects. For

instance, iodoacetic acid has been identified as the most genotoxic iodinated disinfection

byproduct.[5] Research comparing the cytotoxicity of different HAAs in Chinese hamster ovary

(CHO-K1) cells found that iodoacetic acid was significantly more toxic than its chlorinated and

brominated counterparts.[6] While specific data for triiodoacetic acid is limited, the trend of
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increasing toxicity with iodine substitution suggests that it may also exhibit significant biological

activity.

Signaling Pathways
The precise cellular signaling pathways affected by triiodoacetic acid are not well-elucidated.

However, studies on other, structurally related compounds provide some potential avenues for

investigation. For instance, some bioactive compounds are known to interact with various

cellular signaling pathways, including those involved in cell proliferation, apoptosis, and stress

responses. Given the reactivity of halogenated compounds, it is plausible that triiodoacetic
acid could interact with cellular macromolecules, potentially leading to oxidative stress and

disruption of normal cellular signaling. Further research is needed to specifically identify the

signaling pathways modulated by triiodoacetic acid.

Conclusion
Triiodoacetic acid is a compound of growing importance, primarily due to its presence as a

disinfection byproduct in drinking water. Its physical and chemical properties are relatively well-

characterized, and analytical methods for its detection are established. However, there is a

clear need for more detailed research into its biological effects, including its cytotoxicity,

genotoxicity, and its interactions with cellular signaling pathways. A deeper understanding of

these aspects is crucial for assessing the potential health risks associated with exposure to

triiodoacetic acid and for developing strategies to mitigate its formation during water

treatment processes. This guide serves as a foundational resource for researchers and

professionals engaged in the study of this environmentally and toxicologically significant

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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